1-{6-Oxaspiro[4.5]decan-9-yl}methanamine hydrochloride

• Molecular Formula: C10H20ClNO
• Molecular Weight: 205.72 g/mol
• IUPAC Name: 6-oxaspiro[4.5]decan-9-ylmethanamine;hydrochloride
• InChI: InChI=1S/C10H19NO.ClH/c11-8-9-3-6-12-10(7-9)4-1-2-5-10;/h9H,1-8,11H2;1H
• InChI Key: ZUKXXVAJVFKJSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(CCO2)CN.Cl

Description

1-{6-Oxaspiro[4.5]decan-9-yl}methanamine hydrochloride (CAS: 1448046-14-7) is a bicyclic spiro compound featuring a fused oxaspiro[4.5]decane core with a methanamine substituent. Its molecular formula is C₉H₁₈ClNO, with a molecular weight of 191.7 g/mol . The spirocyclic structure combines a tetrahydrofuran-like oxygen-containing ring (6-oxa) fused to a cyclohexane ring, creating a rigid three-dimensional scaffold. This compound is typically stored at 2–8°C to ensure stability and is used in research settings, particularly in medicinal chemistry for exploring central nervous system (CNS) targets due to its amine functionality and spirocyclic rigidity .

Preparation Methods

The synthesis of 1-{6-Oxaspiro[4.5]decan-9-yl}methanamine hydrochloride involves several steps:

Synthetic Routes: One common method involves the reaction of 6-oxaspiro[4.5]decan-9-ylmethanol with a suitable amine under acidic conditions to form the methanamine derivative.

Reaction Conditions: The reaction typically requires a controlled temperature and pH to ensure the formation of the desired product.

Industrial Production Methods: Industrial production often involves large-scale synthesis using automated reactors to maintain consistent reaction conditions.

Chemical Reactions Analysis

1-{6-Oxaspiro[4.5]decan-9-yl}methanamine hydrochloride undergoes various chemical reactions:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The methanamine group can undergo nucleophilic substitution reactions with halides or other electrophiles, forming substituted products.

Common Reagents and Conditions: Typical reagents include acids, bases, oxidizing agents, and reducing agents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{6-Oxaspiro[4.5]decan-9-yl}methanamine hydrochloride has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and spirocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of novel drugs targeting specific receptors.

Industry: It is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-{6-Oxaspiro[4.5]decan-9-yl}methanamine hydrochloride involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects.

Pathways Involved: It can influence signaling pathways, such as G protein-coupled receptor pathways, resulting in changes in cellular responses.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-{6-Oxaspiro[4.5]decan-9-yl}methanamine hydrochloride with structurally or functionally related spirocyclic amines and their derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Physicochemical Properties	Applications/Notes
1-{6-Oxaspiro[4.5]decan-9-yl}methanamine hydrochloride	C₉H₁₈ClNO	191.7	6-oxaspiro[4.5]decane core; primary amine	LogP: 0.61; Polar SA: 35 Ų	CNS drug discovery; rigid scaffold design
2-Oxa-7-azaspiro[4.5]decane hydrochloride	C₈H₁₆ClNO	177.67	2-oxa-7-azaspiro[4.5]decane; secondary amine	Similar spiro core; higher solubility	Intermediate for heterocyclic synthesis
[1-(Trifluoromethyl)cyclopropyl]methanamine hydrochloride	C₅H₉ClF₃N	175.58	Cyclopropane ring; trifluoromethyl group	LogP: 1.82 (higher lipophilicity)	Fluorinated analogs for metabolic stability
{1-Oxaspiro[4.5]decan-2-yl}methanamine hydrochloride	C₁₀H₂₀ClNO	205.72	1-oxaspiro[4.5]decane core; positional isomer	Larger ring size; altered conformational flexibility	Explored in peptide mimetics
(Tetrahydrofuran-3-yl)methanamine hydrochloride	C₅H₁₂ClNO	153.61	Tetrahydrofuran ring; non-spiro primary amine	LogP: -0.34; higher aqueous solubility	Solubility-driven scaffold optimization
6-Oxa-9-azaspiro[4.5]decane hydrochloride	C₈H₁₆ClNO	177.67	Mixed oxa-aza spiro system; tertiary amine	Dual heteroatoms; pH-sensitive reactivity	Multi-target ligand synthesis

Key Findings:

Structural Rigidity vs. Flexibility: The 6-oxaspiro[4.5]decane core provides greater rigidity compared to non-spiro analogs like (tetrahydrofuran-3-yl)methanamine, enhancing binding specificity in receptor-ligand interactions .

Lipophilicity : The trifluoromethyl-substituted cyclopropane derivative exhibits higher LogP (1.82) than the target compound (LogP: 0.61), making it more suitable for blood-brain barrier penetration .

Heteroatom Effects : Replacing oxygen with nitrogen (e.g., 6-oxa-9-azaspiro[4.5]decane) introduces basicity, altering solubility and reactivity in aqueous environments .

Positional Isomerism : The 1-oxaspiro[4.5]decan-2-yl analog shows distinct conformational preferences due to oxygen placement, impacting its utility in stereoselective synthesis .

Research Significance and Limitations

• Advantages : The spirocyclic framework of 1-{6-Oxaspiro[4.5]decan-9-yl}methanamine hydrochloride offers synthetic versatility for derivatization, particularly in attaching pharmacophores to the amine group .
• Limitations: Lower aqueous solubility (compared to non-spiro amines) may require formulation optimization for in vivo studies .
• Emerging Analogs : Derivatives like 2-(9-(pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethanamine hydrochloride (CAS: 1401031-39-7) incorporate aromatic moieties for enhanced π-π stacking in protein binding .